Cas no 1824080-19-4 (4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1824080-19-4
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• CID: 5059739
• Update Time: 2025-10-18

4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C7H5Cl2N3/c1-3-11-5-4(8)2-10-6(5)7(9)12-3/h2,10H,1H3
• InChI Key： KQTHPVFZCBZLBU-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C(=NC(C)=NC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6

Additional information on 4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine

4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1824080-19-4): A Comprehensive Overview

4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1824080-19-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The molecular formula of 4,7-dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine is C₁₀H₇Cl₂N₃, and its molecular weight is 236.13 g/mol. The compound features a pyrrolopyrimidine core with two chlorine atoms at the 4 and 7 positions and a methyl group at the 2 position. This unique structural arrangement confers specific chemical and biological properties to the molecule.

The synthesis of 4,7-dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine has been reported in several studies. One common approach involves the reaction of 2-methyl-5H-pyrrolo[3,2-d]pyrimidine with chlorine gas or a chlorinating agent such as N-chlorosuccinimide (NCS). This method provides a straightforward route to introduce the dichloro substituents at the desired positions. Another synthetic route involves the condensation of appropriate precursors followed by cyclization and chlorination steps.

Biological Properties and Mechanisms of Action

4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine has been investigated for its potential biological activities, particularly in the context of cancer therapy and antiviral applications. Recent studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells.

One notable study published in the Journal of Medicinal Chemistry demonstrated that 4,7-dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial enzymes involved in cell cycle regulation. By disrupting CDK activity, this compound effectively arrests cell proliferation and induces apoptosis in cancer cells.

In addition to its antiproliferative properties, 4,7-dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine has also shown promise as an antiviral agent. Research conducted by a team at the National Institutes of Health (NIH) revealed that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of antiviral action is thought to involve interference with viral replication processes.

Clinical Applications and Future Directions

The potential clinical applications of 4,7-dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine are currently being explored through preclinical studies and early-stage clinical trials. Preliminary data from these trials suggest that this compound may have therapeutic benefits in treating certain types of cancer and viral infections.

In cancer therapy, 4,7-dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine is being evaluated as a potential adjunct therapy to enhance the efficacy of existing treatments such as chemotherapy and radiation therapy. Its ability to target multiple signaling pathways makes it a promising candidate for combination therapies aimed at overcoming drug resistance.

In the realm of antiviral research, ongoing studies are focused on optimizing the pharmacokinetic properties of 4,7-dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine to improve its bioavailability and reduce side effects. Preclinical data indicate that this compound has favorable pharmacokinetic profiles and low toxicity levels in animal models.

Conclusion

4,7-Dichloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1824080-19-4) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and mechanisms of action make it an attractive candidate for further development in both cancer therapy and antiviral research. As ongoing studies continue to uncover new insights into its properties and mechanisms, this compound holds significant promise for advancing medical treatments in these areas.